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Compound of Interest

Compound Name: Novolactone

Cat. No.: B1193263

Introduction

While the compound "Novolactone" lacks specific documented research in the context of
cancer cell lines, this guide will focus on a structurally related and extensively studied
sesquiterpene lactone, Alantolactone. Alantolactone, and its isomer isoalantolactone, are
bioactive compounds found in various medicinal plants, including Inula helenium.[1] Extensive
research has demonstrated their anti-inflammatory, antimicrobial, and notably, anticancer
properties.[1] This document provides a comprehensive technical overview of the preliminary
investigation of Alantolactone's effects on cancer cell lines, intended for researchers, scientists,
and professionals in drug development.

Mechanism of Action

Alantolactone has been shown to induce apoptosis in cancer cells by targeting multiple critical
signaling pathways that are frequently dysregulated in cancer.[1] Its cytotoxic and anti-
proliferative effects have been observed across a range of cancer cell lines.[2] Key
mechanisms include the inhibition of NF-kB and STAT3 signaling, suppression of the PI3K/Akt
pathway, and modulation of the MAPK signaling pathway.[2]

Quantitative Data: Cytotoxicity of Alantolactone

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in
inhibiting a specific biological or biochemical function.[3] The IC50 values for Alantolactone vary
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depending on the cancer cell line, exposure time, and the specific assay used. Below is a
summary of reported IC50 values for Alantolactone in various cancer cell lines.

Cancer Type Cell Line IC50 (pM) Reference
Breast Cancer MDA-MB-231 99-27.1 [2]
Breast Cancer BT-549 45-17.1 [2]
Breast Cancer MCF-7 19.4 - 39.6 [2]
Leukemia HL-60/ADR Sensitive [2]
Leukemia K562/A02 Sensitive [2]

Key Signaling Pathways Modulated by
Alantolactone

Alantolactone's anticancer activity is attributed to its ability to modulate several key signaling
pathways involved in cancer cell proliferation, survival, and apoptosis.

NF-kB Signaling Pathway

The NF-kB signaling pathway plays a crucial role in promoting cell survival and proliferation in
many cancer types.[1] Alantolactone has been shown to inhibit this pathway, leading to the
suppression of cancer cell growth.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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